Cas no 1421525-06-5 (6-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine)

• Product Name: 6-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine
• CAS No: 1421525-06-5
• MF: C₂₂H₂₆N₆O₂S
• MW: 438.545842647552
• CID: 5365646
• Update Time: 2025-06-09

6-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(2,4-dimethylphenyl)sulfonylpiperazin-1-yl]-2-methyl-N-pyridin-2-ylpyrimidin-4-amine
• 6-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine

• Inchi： 1S/C22H26N6O2S/c1-16-7-8-19(17(2)14-16)31(29,30)28-12-10-27(11-13-28)22-15-21(24-18(3)25-22)26-20-6-4-5-9-23-20/h4-9,14-15H,10-13H2,1-3H3,(H,23,24,25,26)
• InChI Key： LXLPZCPNLUNKPF-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(S(C3=CC=C(C)C=C3C)(=O)=O)CC2)=CC(NC2=NC=CC=C2)=N1

Additional information on 6-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine

Introduction to 6-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine and Its Significance in Modern Medicinal Chemistry

6-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine, with the CAS number 1421525-06-5, represents a compound of considerable interest in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique scaffold, incorporating a piperazine ring, a pyrimidine core, and a dimethylbenzenesulfonyl substituent, positions it as a promising candidate for further investigation in drug discovery.

The structural composition of 6-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine is meticulously designed to interact with biological targets in a specific manner. The piperazine moiety, known for its ability to form hydrogen bonds and coordinate with metal ions, enhances the compound’s binding affinity to various enzymes and receptors. This feature is particularly relevant in the context of developing kinase inhibitors and other enzyme-targeted therapies.

The presence of the dimethylbenzenesulfonyl group contributes to the compound’s pharmacological properties by influencing its solubility and metabolic stability. This substituent is often employed in medicinal chemistry to modulate the pharmacokinetic profile of molecules, ensuring better absorption and reduced toxicity. Additionally, the pyridin-2-yl group introduces further versatility, enabling interactions with a wide range of biological targets. The pyridine ring is a common pharmacophore in drug design due to its ability to engage in hydrogen bonding and π-stacking interactions.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their potential therapeutic efficacy. Molecular docking studies have been instrumental in predicting the binding modes of 6-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against several kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders.

In the realm of oncology research, kinase inhibitors have emerged as a cornerstone of targeted therapy. The ability of 6-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine to interact with kinases has prompted investigations into its potential as an anticancer agent. Preclinical studies have indicated that this compound may disrupt signaling pathways critical for tumor growth and survival. By inhibiting key kinases involved in cell proliferation and angiogenesis, it holds promise for developing treatments against various cancer types.

Beyond oncology, this compound has shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders and metabolic syndromes. The molecular interactions predicted for 6-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-am ine suggest its potential to modulate inflammatory pathways by targeting specific enzymes and receptors involved in immune responses.

The synthesis of 6-[4-(2,4-dimethylbenzenesulfonyl)piperazin -1 -yl]- 2 -methyl-N -( py ridin - 2 - y l ) py rimid ine - 4 - am ine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic systems present in this molecule. The optimization of these synthetic routes is crucial for scalable production and further exploration of its pharmacological properties.

The pharmacokinetic profile of 6-[ 4 -( 2 , 4 - dim eth y l ben z e n es ulfo n y l ) p i per az i n - 1 - y l ] - 2 - me t h y l - N -( py r id i n e - 2 - y l ) p y r i m i d i n e - 4 - am ine is under active investigation to assess its bioavailability and metabolic fate. In vitro studies have provided insights into its stability under various conditions and its interaction with cytochrome P450 enzymes, which are pivotal in drug metabolism. Understanding these pharmacokinetic parameters is essential for predicting clinical efficacy and minimizing potential side effects.

The development of novel therapeutic agents often involves iterative processes of structural optimization based on initial findings from preclinical studies. Computational modeling has played a significant role in guiding these efforts by predicting how modifications to the molecular structure might influence its biological activity. For instance, virtual screening techniques have been used to identify analogs of 6-[ 4 -( 2 , 4 - dim eth y l ben z e n es ulfo n y l ) p i per az i n - 1 - y l ] - 2 - me t h y l-N -( py r id i n e - 2 - y l ) p y r i m i d i n e - 4 am ine that may exhibit enhanced potency or selectivity against specific targets.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like 6-[ 4 -( 2 , 4 dim eth y l ben z e n es ulfo n y l ) p i per az i n -1-y l ] - 2-me t h y l-N -( py r id ine - 2-y l ) py rimid ine – 44 am ine . These algorithms can analyze vast datasets to identify patterns that correlate with biological activity, thereby guiding synthetic efforts toward molecules with optimal properties. Such innovations underscore the growing importance of interdisciplinary approaches in modern medicinal chemistry.

In conclusion,6-[ (42-dimethylbenzenesulfonylpiperazin-l)-yI]-N-pyridine-pyrimidine (CAS No:1421525—06—5) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications across multiple disease areas. Its unique structural features make it an attractive candidate for further exploration through both experimental and computational methodologies。 As research continues，this compound will likely play an increasingly important role in shaping future treatments for challenging diseases。